Cas no 1480017-19-3 (2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine)
2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-fluorophenyl)spiro[3.3]heptan-2-amine
- Spiro[3.3]heptan-2-amine, 2-(2-fluorophenyl)-
- 2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine
-
- Inchi: 1S/C13H16FN/c14-11-5-2-1-4-10(11)13(15)8-12(9-13)6-3-7-12/h1-2,4-5H,3,6-9,15H2
- InChI Key: FMNCLNCFGQGAEL-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1(CC2(CCC2)C1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 251
- XLogP3: 2.7
- Topological Polar Surface Area: 26
2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-363589-0.05g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 0.05g |
$1308.0 | 2023-03-02 | ||
| Enamine | EN300-363589-0.1g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 0.1g |
$1371.0 | 2023-03-02 | ||
| Enamine | EN300-363589-0.25g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 0.25g |
$1432.0 | 2023-03-02 | ||
| Enamine | EN300-363589-0.5g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 0.5g |
$1495.0 | 2023-03-02 | ||
| Enamine | EN300-363589-1.0g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-363589-2.5g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 2.5g |
$3051.0 | 2023-03-02 | ||
| Enamine | EN300-363589-5.0g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 5.0g |
$4517.0 | 2023-03-02 | ||
| Enamine | EN300-363589-10.0g |
2-(2-fluorophenyl)spiro[3.3]heptan-2-amine |
1480017-19-3 | 10.0g |
$6697.0 | 2023-03-02 |
2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine
Professional Introduction to 2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine (CAS No. 1480017-19-3)
2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine, with the CAS number 1480017-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine features a unique structural motif, combining a spirocyclic core with a fluorophenyl substituent, which imparts distinct chemical and pharmacological properties. The compound's architecture is particularly intriguing due to the spiro connection between two seven-membered rings, which creates a rigid framework that can influence its biological activity and interaction with target molecules.
The< strong>fluorophenyl moiety in the molecule is a key feature that has been extensively studied for its ability to modulate electronic properties and binding affinity. Fluorine atoms are known to enhance metabolic stability and binding interactions in drug molecules, making this substitution pattern highly valuable in medicinal chemistry. The spirocyclic structure, on the other hand, provides rigidity and conformational stability, which can be critical for achieving high selectivity in biological targets. This combination of structural elements makes 2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological profiles. Spirocycles are known to exhibit enhanced binding affinity and reduced susceptibility to metabolic degradation compared to linear or cyclic analogs. The< strong>spiro[3.3]heptan-2-amine core of this compound is particularly noteworthy because it provides a scaffold that can be easily modified to explore different biological activities. Researchers have been leveraging this structural motif to develop novel therapeutic agents targeting various diseases, including neurological disorders, inflammation, and cancer.
The< strong>fluorophenyl substituent plays a crucial role in the compound's overall properties. Fluoroaromatic rings are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic profiles and enhance binding interactions with biological targets. The fluorine atom's electronegativity can influence the electronic distribution of the molecule, leading to stronger interactions with polar residues in proteins. This property has been exploited in the development of fluorinated analogs of existing drugs, where even minor modifications can lead to significant improvements in efficacy and selectivity.
Recent studies have highlighted the potential of< strong>2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine as a scaffold for developing new therapeutic agents. For instance, researchers have explored its activity as a modulator of neurotransmitter receptors, particularly those involved in pain signaling and cognitive function. The rigid spirocyclic core and the fluorophenyl substituent are well-suited for interacting with specific amino acid residues in receptor binding pockets, leading to potent and selective pharmacological effects. These findings suggest that this compound could be a valuable starting point for designing novel drugs with improved therapeutic profiles.
The synthesis of< strong>2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. The spirocyclic core requires precise control over reaction conditions to ensure the correct connectivity between the two rings. Additionally, the introduction of the< strong>fluorophenyl substituent necessitates careful selection of synthetic routes to avoid unwanted side reactions and maintain functional group integrity.
In conclusion, 2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine (CAS No. 1480017-19-3) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of a spirocyclic core and a fluorophenyl substituent makes it an attractive scaffold for developing novel therapeutic agents. Recent studies have demonstrated its utility as a modulator of neurotransmitter receptors and highlighted its potential for further exploration in drug discovery. As synthetic methodologies continue to evolve, access to such complex molecules will become more streamlined, opening up new avenues for medicinal chemistry innovation.
1480017-19-3 (2-(2-Fluorophenyl)spiro[3.3]heptan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)